Cas no 623564-53-4 (5,6,7,8-tetrahydro-7-methyl-6-oxo-Imidazo[1,2-a]pyrazine-2-carboxaldehyde)

• Product Name: 5,6,7,8-tetrahydro-7-methyl-6-oxo-Imidazo[1,2-a]pyrazine-2-carboxaldehyde
• CAS No: 623564-53-4
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 956540
• PubChem ID: 21941403
• Update Time: 2025-04-19

5,6,7,8-tetrahydro-7-methyl-6-oxo-Imidazo[1,2-a]pyrazine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-7-methyl-6-oxo-Imidazo[1,2-a]pyrazine-2-carboxaldehyde
• 7-METHYL-6-OXO-5,6,7,8-TETRAHYDROIMIDAZO[1,2-A]PYRAZINE-2-CARBALDEHYDE
• Imidazo[1,2-a]pyrazine-2-carboxaldehyde, 5,6,7,8-tetrahydro-7-methyl-6-oxo- (9CI)
• 7-Methyl-6-oxo-5, 6, 7, 8-tetrahydro-imidazo[1,2-a]pyrazine-2-carbaldehyde
• IMIDAZO[1,2-A]PYRAZINE-2-CARBOXALDEHYDE, 5,6,7,8-TETRAHYDRO-7-METHYL-6-OXO-
• SCHEMBL2926284
• DB-276728
• AFYFINMBQAGTFW-UHFFFAOYSA-N
• Imidazo[1,2-a]pyrazine-2-carboxaldehyde,5,6,7,8-tetrahydro-7-methyl-6-oxo-(9ci)
• 623564-53-4
• 7-Methyl-6-oxo-5,6,7,8-tetrahydro-imidazo[1,2-a]pyrazine-2-carbaldehyde

• Inchi： 1S/C8H9N3O2/c1-10-3-7-9-6(5-12)2-11(7)4-8(10)13/h2,5H,3-4H2,1H3
• InChI Key： AFYFINMBQAGTFW-UHFFFAOYSA-N
• SMILES： O=C1CN2C=C(C=O)N=C2CN1C

Computed Properties

• Exact Mass: 179.069476538g/mol
• Monoisotopic Mass: 179.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 55.2Ų